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Compound of Interest

Compound Name: Cytidine, 2',3"-dideoxy-2'-fluoro-
CAS No.: 122929-23-1
Cat. No.: B12804185
Get Quote
. J

Introduction & Mechanism

2'-Fluoro-2',3'-dideoxycytidine (2'-F-ddC) is a synthetic nucleoside analogue of cytidine. It
functions primarily as a Nucleoside Reverse Transcriptase Inhibitor (NRTI).

* Mechanism of Action: Upon entering the cell, 2'-F-ddC is phosphorylated by cellular kinases
to its triphosphate form (2'-F-ddCTP). This active metabolite competes with natural dCTP for
incorporation into viral DNA.

e Chain Termination: Due to the absence of a 3'-hydroxyl (3'-OH) group on the ribose ring, the
incorporation of 2'-F-ddC prevents the formation of the next phosphodiester bond, effectively
terminating DNA chain elongation.

» Research Applications: Primarily used in virology (HIV, HBV) to study polymerase inhibition
and viral replication kinetics.

Physicochemical Properties[2][8][11][12][13][14]

e Chemical Name: 2'-Fluoro-2',3'-dideoxycytidine[1]
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e Molecular Formula: CeH12FN3Os (Verify against your CoA)
e Molecular Weight (MW): ~229.21 g/mol (Note: MW may vary if supplied as a salt, e.g., HCI).
e Solubility:

o DMSO: Soluble (Recommended for Master Stock).

o Water: Moderately soluble; stability is pH-dependent.

o Ethanol: Limited solubility.

Safety & Handling (E-E-A-T)

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a biosafety
cabinet or fume hood to avoid inhalation.

 Toxicity: As a chain terminator, 2'-F-ddC interferes with DNA replication. Treat as potentially
genotoxic and cytotoxic.

« Stability Warning: Dideoxynucleosides possess an N-glycosidic bond that is susceptible to
hydrolysis, particularly in acidic environments. Avoid storing in unbuffered water or acidic
media.

Protocol: Preparation of 100 mM Master Stock
Solution

Objective: Create a stable, high-concentration Master Stock in DMSO to minimize hydrolysis
risk and allow for long-term storage.

Materials
e 2'-F-ddC powder (Check CoA for purity and exact MW).

¢ Dimethyl Sulfoxide (DMSO), sterile-filtered, cell culture grade (=99.7%).

o \ortex mixer.
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o Amber microcentrifuge tubes (1.5 mL) or foil-wrapped tubes (light protection is Good
Laboratory Practice for nucleosides).

Step-by-Step Procedure

e Calculate Mass/Volume: Use the formula:

o Example: To prepare 1 mL of 100 mM stock using pure 2'-F-ddC (MW = 229.2 g/mol ):

Weighing:

o Weigh approximately 23 mg of 2'-F-ddC powder into a sterile tube.

o Critical: Record the exact mass weighed (e.g., 23.4 mg) to recalculate the precise volume
of DMSO needed.

Solvent Addition (DMSO):

o Calculate the volume of DMSO required to reach exactly 100 mM based on the actual

mass.

o Add the calculated volume of sterile DMSO.[11]

Dissolution:

o Vortex vigorously for 30-60 seconds.

o Inspect visually.[11][12] The solution should be completely clear. If particles remain, warm
gently to 37°C for 5 minutes and vortex again.

Aliquoting & Storage:
o Dispense into small aliquots (e.g., 20-50 pL) to avoid repeated freeze-thaw cycles.

o Store at -20°C. Stable for >6 months if kept anhydrous.

Protocol: Cell Culture Application
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Obijective: Dilute the Master Stock into culture medium without causing precipitation or solvent
toxicity.

Dilution Strategy

Direct addition of 100 mM stock to cells is not recommended due to pipetting inaccuracy of
small volumes and high local DMSO concentration. Use a serial dilution method.

Target Working Concentration: Typically 1 pM — 50 uM for antiviral assays. DMSO Limit: Final
DMSO concentration on cells must be < 0.5% (ideally < 0.1%) to avoid non-specific cytotoxicity.

Workflow Diagram (Graphviz)
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Caption: Serial dilution workflow to ensure accuracy and minimize DMSO shock to cells.
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Source Volume Diluent . Final DMSO
Step ] ] Final Conc.
Solution Source (Media) %

Master Stock

1 10 pL 990 pL 1 mM 1.0%
(100 mm)
Intermediate

2 100 uL 9.9 mL 10 uM 0.01%
(1 mM)

Note: Step 1 creates an Intermediate Stock. Step 2 creates the final media for the cells.
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Quality Control & Troubleshooting

Issue Possible Cause Solution

Warm media to 37°C before
S Stock too concentrated or cold  adding drug. Vortex
Precipitation ) ) ) o
media intermediate dilutions

immediately.

Always run a "Vehicle Control"

o ] ] (DMSO only) at the same % as
o DMSO toxicity or Mitochondrial
Cytotoxicity (Controls) o the treatment group. ddC
toxicity
analogs can cause

mitochondrial toxicity [1].

Ensure stock is in DMSO
) o (anhydrous). Do not store
Loss of Potency Hydrolysis (Acidic pH) ]
diluted aqueous stocks for

>24h.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://patents.google.com/patent/WO1999043691A1/d.u.-plaies-et-cicatrisation.html
https://www.tradeindia.com/products/2-2-difluoro-2-deoxycytidine-3-5-dibenzoate-9035722.html
https://www.tradeindia.com/products/2-2-difluoro-2-deoxycytidine-3-5-dibenzoate-9035722.html
https://www.tradeindia.com/products/2-2-difluoro-2-deoxycytidine-3-5-dibenzoate-9035722.html
https://www.tradeindia.com/products/2-2-difluoro-2-deoxycytidine-3-5-dibenzoate-9035722.html
https://pubmed.ncbi.nlm.nih.gov/9858945/
https://pubmed.ncbi.nlm.nih.gov/9858945/
https://www.researchgate.net/publication/21436377_Action_of_2'2'-difluorodeoxycytidine_on_DNA_synthesis
https://broadpharm.com/product/BP-58853
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxy-2_-fluorocytidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxy-2_-fluorocytidine
https://broadpharm.com/product/BP-58853
https://www.caymanchem.com/product/40305/2-prime-fluoro-2-prime-deoxycytidine
https://pubchem.ncbi.nlm.nih.gov/compound/72267
https://pubchem.ncbi.nlm.nih.gov/compound/72267
https://pubchem.ncbi.nlm.nih.gov/compound/72267
https://pubchem.ncbi.nlm.nih.gov/compound/72267
https://pdf.benchchem.com/1680/Preparing_SC_560_Stock_Solution_for_Cell_Culture_An_Application_Note_and_Protocol.pdf
https://patents.google.com/patent/EA008609B1/en
https://www.benchchem.com/product/b12804185/docs#application-note-preparation-and-handling-of-2-f-ddc-stock-solutions
https://www.benchchem.com/product/b12804185/docs#application-note-preparation-and-handling-of-2-f-ddc-stock-solutions
https://www.benchchem.com/product/b12804185/docs#application-note-preparation-and-handling-of-2-f-ddc-stock-solutions
https://www.benchchem.com/product/b12804185/docs#application-note-preparation-and-handling-of-2-f-ddc-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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